Cas no 1806047-46-0 (Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate)

• Product Name: Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate
• CAS No: 1806047-46-0
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4982808
• Update Time: 2025-08-05

Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate

• Inchi： 1S/C10H7F6NO2/c1-19-8(18)4-2-7(17)6(10(14,15)16)3-5(4)9(11,12)13/h2-3H,17H2,1H3
• InChI Key： DYNVDCCTIAUXMM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(=CC=1C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Additional information on Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate

Research Brief on Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate (CAS: 1806047-46-0)

Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate (CAS: 1806047-46-0) is a fluorinated benzoate derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl groups and amino functionality, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting various disease pathways. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique physicochemical properties and ability to modulate biological targets.

The compound's structural features, including the electron-withdrawing trifluoromethyl groups and the electron-donating amino group, contribute to its reactivity and binding affinity. These attributes make it a valuable scaffold for designing inhibitors of enzymes and receptors involved in inflammatory, oncogenic, and infectious diseases. Recent research has explored its application in the synthesis of small-molecule inhibitors, with a focus on optimizing pharmacokinetic properties and target engagement.

One of the key areas of investigation has been the role of Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as EGFR and VEGFR, which are pivotal in tumor growth and angiogenesis. The incorporation of trifluoromethyl groups has been shown to enhance the metabolic stability and bioavailability of these inhibitors, addressing some of the challenges associated with drug development.

In addition to its applications in oncology, Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate has been investigated for its potential in antimicrobial therapy. The trifluoromethyl groups are known to improve the lipophilicity and membrane permeability of antimicrobial agents, facilitating their interaction with bacterial and fungal targets. Recent studies have synthesized analogs of this compound and evaluated their efficacy against drug-resistant pathogens, revealing promising activity against both Gram-positive and Gram-negative bacteria.

Another emerging area of research involves the use of this compound in the design of positron emission tomography (PET) tracers. The fluorine atoms in the trifluoromethyl groups can be replaced with radioactive isotopes, such as fluorine-18, enabling the development of imaging agents for diagnostic purposes. Preliminary studies have shown that derivatives of Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate can be labeled with fluorine-18 without compromising their binding affinity, making them suitable for non-invasive imaging of disease biomarkers.

Despite these advancements, challenges remain in the optimization of Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate-based therapeutics. Issues such as off-target effects, toxicity, and synthetic scalability need to be addressed to translate these findings into clinical applications. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's selectivity and potency, as well as the exploration of novel synthetic routes to improve yield and purity.

In conclusion, Methyl 5-amino-2,4-bis(trifluoromethyl)benzoate represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and diagnostic imaging. Its unique structural features and demonstrated biological activity underscore its potential as a key intermediate in the development of next-generation therapeutics. Continued research and innovation will be essential to fully realize its clinical potential and address the remaining challenges in its utilization.